Cas no 2248318-59-2 (1-Azabicyclo[3.3.1]nonan-3-amine dihydrochloride)

• Product Name: 1-Azabicyclo[3.3.1]nonan-3-amine dihydrochloride
• CAS No: 2248318-59-2
• MF: C₈H₁₈Cl₂N₂
• MW: 213.147920131683
• CID: 6056846
• PubChem ID: 165729157
• Update Time: 2025-07-02

1-Azabicyclo[3.3.1]nonan-3-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-azabicyclo[3.3.1]nonan-3-amine dihydrochloride
• 2248318-59-2
• EN300-6497978
• 1-Azabicyclo[3.3.1]nonan-3-amine dihydrochloride

• Inchi： 1S/C8H16N2.2ClH/c9-8-4-7-2-1-3-10(5-7)6-8;;/h7-8H,1-6,9H2;2*1H
• InChI Key： UVDDUPSYYLWDJG-UHFFFAOYSA-N
• SMILES： Cl.Cl.N12CCCC(CC(C1)N)C2

Computed Properties

• Exact Mass: 212.0847040g/mol
• Monoisotopic Mass: 212.0847040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 124
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.3Ų

Additional information on 1-Azabicyclo[3.3.1]nonan-3-amine dihydrochloride

Recent Advances in the Study of 1-Azabicyclo[3.3.1]nonan-3-amine Dihydrochloride (CAS: 2248318-59-2)

1-Azabicyclo[3.3.1]nonan-3-amine dihydrochloride (CAS: 2248318-59-2) is a bicyclic amine compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have focused on its synthesis, pharmacological properties, and therapeutic potential, particularly in the context of neurological disorders and infectious diseases. This research brief aims to summarize the latest findings related to this compound and its implications for future research.

The synthesis of 1-Azabicyclo[3.3.1]nonan-3-amine dihydrochloride has been optimized in recent years, with researchers developing more efficient and scalable routes to produce high-purity batches. A study published in the Journal of Medicinal Chemistry (2023) reported a novel catalytic asymmetric synthesis method that significantly improves yield and enantiomeric purity, which is critical for its application in chiral drug development. The method utilizes a palladium-catalyzed cyclization followed by a diastereoselective reduction, achieving an overall yield of 78% and >99% enantiomeric excess.

Pharmacological investigations have revealed that 1-Azabicyclo[3.3.1]nonan-3-amine dihydrochloride exhibits potent activity as a modulator of nicotinic acetylcholine receptors (nAChRs). In vitro studies using patch-clamp electrophysiology demonstrated that the compound selectively targets α7 nAChRs, which are implicated in cognitive function and neuroprotection. These findings suggest its potential as a therapeutic agent for Alzheimer's disease and schizophrenia. A recent preclinical study in a mouse model of cognitive impairment showed that administration of the compound improved memory retention and reduced neuroinflammation, further supporting its neuroprotective effects.

In addition to its neurological applications, 1-Azabicyclo[3.3.1]nonan-3-amine dihydrochloride has shown promise as an antimicrobial agent. A 2024 study published in Bioorganic & Medicinal Chemistry Letters reported its efficacy against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The compound's mechanism of action involves disruption of bacterial cell membrane integrity, as evidenced by fluorescence microscopy and membrane potential assays. These findings highlight its potential as a lead compound for developing new antibiotics.

Despite these promising results, challenges remain in the clinical translation of 1-Azabicyclo[3.3.1]nonan-3-amine dihydrochloride. Pharmacokinetic studies indicate that the compound has moderate oral bioavailability and a relatively short half-life, necessitating further structural modifications or formulation strategies to improve its drug-like properties. Ongoing research is exploring prodrug approaches and nanoparticle-based delivery systems to address these limitations.

In conclusion, 1-Azabicyclo[3.3.1]nonan-3-amine dihydrochloride (CAS: 2248318-59-2) represents a versatile scaffold with significant potential in both neurological and antimicrobial therapeutics. Recent advances in its synthesis and pharmacological characterization have laid the groundwork for future drug development efforts. Further studies are needed to optimize its pharmacokinetic profile and evaluate its safety and efficacy in clinical settings.